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Compound of Interest

Compound Name: BRD 4354 ditrifluoroacetate

CAS No.: 2444837-63-0

Cat. No.: B2724257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing BRD4354 ditrifluoroacetate

in various cell-based assays. BRD4354 is a valuable chemical probe for studying the biological

functions of specific class IIa histone deacetylases (HDACs), acting as a moderately potent

inhibitor of HDAC5 and HDAC9.[1][2] Additionally, it has been identified as a potent covalent

inhibitor of the SARS-CoV-2 main protease (MPro).[3][4] This document outlines its mechanism

of action, summarizes key quantitative data, and provides detailed protocols for its application

in experimental settings.

Mechanism of Action
BRD4354 is a zinc-dependent histone deacetylase inhibitor with moderate potency and

significant selectivity for HDAC5 and HDAC9, both of which are members of the class IIa

HDAC family.[5] HDACs are enzymes that play a crucial role in epigenetic regulation by

removing acetyl groups from histones, which leads to chromatin condensation and

transcriptional repression.[6] In many cancers, HDACs are overexpressed, leading to the
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silencing of tumor suppressor genes.[6] By inhibiting HDAC activity, BRD4354 is intended to

restore normal gene expression patterns, which can lead to cell cycle arrest and apoptosis.[6]

The inhibitory action of BRD4354 on HDAC5 and HDAC9 primarily affects the Myocyte

Enhancer Factor 2 (MEF2) signaling pathway.[4] HDAC5 and HDAC9 act as transcriptional

corepressors by binding to MEF2 transcription factors, repressing MEF2-target genes.[1][4]

Inhibition of HDAC5/9 by BRD4354 relieves this repression, allowing MEF2 to activate the

transcription of its target genes.[1][4]

Furthermore, BRD4354 has been shown to be a potent, time-dependent, covalent inhibitor of

the SARS-CoV-2 main protease (MPro), which is essential for viral replication.[3][5] It forms a

covalent bond with the catalytic cysteine (C145) of the enzyme.[4][5]

Data Presentation
The following tables summarize the in vitro inhibitory activity of BRD4354 against various

HDAC isoforms and the SARS-CoV-2 Main Protease.

Table 1: Inhibitory Activity of BRD4354 against Histone Deacetylases (HDACs)

HDAC Isoform IC50 (μM) Class

HDAC1 >40 I

HDAC2 >40 I

HDAC3 >40 I

HDAC4 3.88 - 13.8 IIa

HDAC5 0.85 IIa

HDAC6 3.88 - 13.8 IIb

HDAC7 3.88 - 13.8 IIa

HDAC8 3.88 - 13.8 I

HDAC9 1.88 IIa

Data compiled from publicly available sources.[2][4][5]
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Table 2: Inhibitory Activity of BRD4354 against SARS-CoV-2 Main Protease (MPro)

Target IC50 (μM) Assay Type Notes

SARS-CoV-2 Main

Protease (Mpro)
0.72 ± 0.04

In vitro Protease

Activity Assay

Time-dependent

covalent inhibition.[3]

[4]

Table 3: Effects of BRD4354 on Various Cancer Cell Lines

Cell Line Cancer Type
Concentration
Range (µM)

Treatment
Time (hours)

Observed
Effects

MCF-7 Breast Cancer 0.5 - 5 48 - 72

Inhibition of cell

growth, induction

of apoptosis.[6]

MDA-MB-231 Breast Cancer 1 - 15 48 - 72

Decreased cell

viability,

induction of

apoptosis.[6]

HCT116 Colon Cancer 0.5 - 10 24 - 48

Cell cycle arrest,

induction of

apoptosis.[6]

HeLa Cervical Cancer 1 - 20 24 - 72

Inhibition of cell

proliferation,

apoptosis.[6]

A549 Lung Cancer 10 24
Altered gene

expression.[2]

The concentrations and treatment times provided are representative and may require

optimization for specific experimental conditions.[6]
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Signaling Pathway and Experimental Workflow
Diagrams
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General In Vitro Experimental Workflow for BRD4354

Prepare Target Cells
(e.g., cancer cell lines)

Cell Treatment with BRD4354
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for Cellular Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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